Cas no 24856-58-4 (4-Bromobenzaldehyde dimethyl acetal)
4-Bromobenzaldehyde dimethyl acetal is a brominated aromatic compound featuring a dimethyl acetal-protected aldehyde group. This functional group enhances stability, making it a valuable intermediate in organic synthesis, particularly for reactions requiring controlled aldehyde deprotection. The bromine substituent allows for further functionalization via cross-coupling reactions, such as Suzuki or Heck couplings. Its high purity and well-defined structure ensure reproducibility in synthetic applications, including pharmaceuticals and fine chemicals. The acetal protection also mitigates unwanted side reactions, improving selectivity in multi-step syntheses. Suitable for use under inert conditions, it is a versatile building block in research and industrial processes.
24856-58-4 structure
Product Name:4-Bromobenzaldehyde dimethyl acetal
CAS No:24856-58-4
MF:C9H11BrO2
MW:231.086442232132
MDL:MFCD01320499
CID:252654
PubChem ID:24872774
Update Time:2025-06-07
4-Bromobenzaldehyde dimethyl acetal Chemical and Physical Properties
Names and Identifiers
-
- Benzene,1-bromo-4-(dimethoxymethyl)-
- 4-Bromobenzaldehyde Dimethyl Acetal
- 1-bromo-4-(dimethoxymethyl)benzene
- 4-bromo-benzaldehyde dimethyl acetal
- 4-bromo-benzaldehyde dimethyl ketal
- 4-dimethoxymethylphenyl bromide
- para-bromobenzaldehyde dimethyl acetal
- p-bromobenzaldehyde dimethyl ketal
- p-Bromobenzaldehyde dimethyl acetal
- PubChem5380
- (4-Bromophenyl)dimethoxymethane
- TWFNGPDYMFEHOB-UHFFFAOYSA-N
- 1-bromo-4-dimethoxymethyl-benzene
- 4-bromobenzaldehyde dimethyl ketal
- 1-bromo-4-dimethoxymethyl benzene
- 4- Bromobenzaldehyde dimethyl acetal
- MFCD01320499
- B5819
- SY024052
- CS-0150667
- DTXSID70350882
- AMY30000
- 4-Bromobenzaldehyde dimethyl acetal, 98%
- D84237
- 24856-58-4
- J-015703
- AKOS015889258
- PS-11664
- A877781
- FT-0699671
- SCHEMBL6502
- Benzene, 1-bromo-4-(dimethoxymethyl)-
- 4-BROMOBENZALDEHYDEDIMETHYLACETAL
- XH1048
- 4-Bromobenzaldehyde dimethyl acetal
-
- MDL: MFCD01320499
- Inchi: 1S/C9H11BrO2/c1-11-9(12-2)7-3-5-8(10)6-4-7/h3-6,9H,1-2H3
- InChI Key: TWFNGPDYMFEHOB-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)C(OC)OC
Computed Properties
- Exact Mass: 229.99400
- Monoisotopic Mass: 229.99424g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 118
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.2
- Topological Polar Surface Area: 18.5
Experimental Properties
- Color/Form: liquid
- Density: 1.383 g/mL at 25 °C(lit.)
- Boiling Point: 94°C/3.3mmHg(lit.)
- Flash Point: Degrees Fahrenheit:235.4°F
Degrees Celsius:113°C - Refractive Index: n20/D 1.532(lit.)
- Water Partition Coefficient: Insoluble in water.
- PSA: 18.46000
- LogP: 2.74050
- λmax: 264(H2O)(lit.)
4-Bromobenzaldehyde dimethyl acetal Security Information
-
Symbol:
- Prompt:warning
- Signal Word:Warning
- Hazard Statement: H315-H319
- Warning Statement: P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 36/37/38
- Safety Instruction: S26-S36
-
Hazardous Material Identification:
- Storage Condition:(BD95173)
- Risk Phrases:R36/37/38
4-Bromobenzaldehyde dimethyl acetal Customs Data
- HS CODE:2909309090
- Customs Data:
China Customs Code:
2909309090Overview:
2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
4-Bromobenzaldehyde dimethyl acetal Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B5819-5g |
4-Bromobenzaldehyde dimethyl acetal |
24856-58-4 | 98.0%(GC) | 5g |
¥180.0 | 2022-07-29 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B5819-25g |
4-Bromobenzaldehyde dimethyl acetal |
24856-58-4 | 98.0%(GC) | 25g |
¥770.0 | 2022-07-29 | |
| Chemenu | CM368602-25g |
4-BROMOBENZALDEHYDE DIMETHYL ACETAL |
24856-58-4 | 95%+ | 25g |
$95 | 2022-06-11 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | VZ264-1g |
4-Bromobenzaldehyde Dimethyl Acetal |
24856-58-4 | 98.0%(GC) | 1g |
¥95.0 | 2022-02-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | VZ264-5g |
4-Bromobenzaldehyde Dimethyl Acetal |
24856-58-4 | 98.0%(GC) | 5g |
¥312.0 | 2022-02-28 | |
| Apollo Scientific | OR70059-25g |
4-Bromobenzaldehyde dimethyl acetal |
24856-58-4 | 25g |
£25.00 | 2025-02-20 | ||
| Apollo Scientific | OR70059-100g |
4-Bromobenzaldehyde dimethyl acetal |
24856-58-4 | 100g |
£87.00 | 2025-02-20 | ||
| TRC | B486355-250mg |
4-Bromobenzaldehyde Dimethyl Acetal |
24856-58-4 | 250mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B486355-500mg |
4-Bromobenzaldehyde Dimethyl Acetal |
24856-58-4 | 500mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B486355-2.5g |
4-Bromobenzaldehyde Dimethyl Acetal |
24856-58-4 | 2.5g |
$ 80.00 | 2022-06-07 |
4-Bromobenzaldehyde dimethyl acetal Related Literature
-
Jian Wu,Gang-Gang Chang,You-Qing Peng,Xiao-Chen Ma,Shan-Chao Ke,Si-Ming Wu,Yu-Xuan Xiao,Ge Tian,Tao Xia,Xiao-Yu Yang Chem. Commun. 2020 56 6297
-
Ping Li,Yu Yu,Pei-Pei Huang,Hua Liu,Chang-Yan Cao,Wei-Guo Song J. Mater. Chem. A 2014 2 339
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Ping Li,Chang-Yan Cao,Hua Liu,Yu Yu,Wei-Guo Song J. Mater. Chem. A 2013 1 12804
-
Zunming Sun,Fuyao Liu,Xinyue Yang,Xianpei Huang,Mengmeng Zhang,Guomin Bian,Yonglin Qi,Xinlin Yang,Wangqing Zhang New J. Chem. 2020 44 9546
-
Patryk Tomaszewski,Marcin Wiszniewski,Janusz Serwatowski,Krzysztof Wo?niak,Krzysztof Durka,Sergiusz Luliński Dalton Trans. 2018 47 16627
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